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Compound of Interest

Compound Name: Nickel dimethylglyoxime

Cat. No.: B1143609 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This document provides comprehensive, step-by-

step guidance for the safe use of Nickel Dimethylglyoxime, from initial handling to final

disposal, to foster a secure and compliant laboratory environment.

Hazard Identification and Classification
Nickel Dimethylglyoxime is classified with the following hazards:

Causes skin irritation.[1][2]

May cause an allergic skin reaction.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1]

Suspected of causing cancer.[1][2][3]

Quantitative Data
The following tables summarize key quantitative data for Nickel Dimethylglyoxime and

related nickel compounds.
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Property Value

Molecular Formula C₈H₁₄N₄NiO₄

Molecular Weight 288.91 g/mol [4]

Appearance Bright red solid/powder[5]

Melting Point 250°C (sublimates)[6]

Solubility Insoluble in water; soluble in mineral acids[6]

Occupational Exposure Limits for Nickel and its Compounds

Organization Limit Value Notes

OSHA (PEL) TWA 1 mg/m³

For nickel metal and

insoluble compounds.

[7][8]

NIOSH (REL) TWA 0.015 mg/m³

NIOSH considers

nickel compounds to

be potential

occupational

carcinogens.[7][8]

ACGIH (TLV) TWA 1 mg/m³

For nickel metal and

insoluble compounds.

[7]

UK (WEL) LTEL 0.1 mg/m³

For water-soluble

nickel compounds (8-

hour TWA).[1]

UK (WEL) LTEL 0.5 mg/m³

For nickel and water-

insoluble nickel

compounds.[1]
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Operational Plan: Handling and Personal Protective
Equipment (PPE)
A systematic approach to handling Nickel Dimethylglyoxime is crucial to minimize exposure

and ensure safety.

Engineering Controls
Work in a well-ventilated area, such as a chemical fume hood, especially when handling the

powder form to avoid dust formation.[1]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[9]

Personal Protective Equipment (PPE)
PPE Category Specification Rationale

Hand Protection

Nitrile gloves are

recommended.[10] For

prolonged contact, consider

double-gloving or using

neoprene gloves.[11][12][13]

Protects against skin irritation

and potential absorption. Nitrile

offers good resistance to a

range of chemicals.[14]

Eye and Face Protection

Chemical safety goggles or a

face shield where splashing is

a risk.[1]

Prevents eye irritation from

dust or splashes.[1]

Skin and Body Protection

A lab coat or chemical-

resistant apron should be

worn.[9] Long-sleeved clothing

is essential.[9]

Protects skin from contact with

the chemical.

Respiratory Protection

Generally not required for

small-scale laboratory use with

adequate ventilation. If dust is

generated, a NIOSH-approved

respirator with a particulate

filter may be necessary.[1][9]

Minimizes inhalation of the

powder, which can cause

respiratory irritation.[1]
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Handling Protocol
Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the

workspace of any unnecessary items.

Weighing and Transfer: Conduct weighing and transfer of the solid material in a chemical

fume hood to minimize dust inhalation.[1] Avoid creating dust.

Solution Preparation: When dissolving Nickel Dimethylglyoxime, add the solid to the

solvent slowly to prevent splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water, even if gloves

were worn.[1] Clean all contaminated surfaces.

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[1][9]

Seek medical attention if irritation persists.[1][9]

Skin Contact

Remove contaminated clothing. Wash off

immediately with plenty of soap and water for at

least 15 minutes.[1][9] If skin irritation or a rash

occurs, seek medical advice.[1]

Inhalation

Move the person to fresh air.[1][9] If breathing is

difficult, provide respiratory support. Seek

medical attention if symptoms persist.[2]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[1][9] Do not induce vomiting.

Seek immediate medical attention.[2]
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Spill Response
Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Control: Prevent further spread of the material.

Clean-up: For small spills of the solid, carefully sweep up the material, avoiding dust

generation, and place it into a suitable, labeled container for disposal.[1][15]

Decontaminate: Clean the spill area with soap and water.

Personal Protective Equipment: Wear appropriate PPE, including respiratory protection if

dust is present, during the entire clean-up process.[6]

Disposal Plan
Proper disposal of Nickel Dimethylglyoxime and its waste is essential to protect the

environment and comply with regulations. Waste containing this substance is considered

hazardous.[16]

Waste Collection
All solid waste, including contaminated PPE and weighing papers, should be collected in a

clearly labeled, sealed container for hazardous waste.

Solutions containing Nickel Dimethylglyoxime should be collected in a labeled, sealed

container for hazardous liquid waste.

Sustainable Disposal and Nickel Recovery Protocol
A preferred method for managing Nickel Dimethylglyoxime waste is to recover the nickel,

which is more environmentally friendly than direct disposal. The bright red Nickel
Dimethylglyoxime precipitate can be dissolved in a strong acid to separate the nickel from the

organic ligand.

Experimental Protocol for Nickel Recovery from Waste
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Segregation: Collect the Nickel Dimethylglyoxime precipitate waste in a designated

container.

Acid Digestion: In a chemical fume hood, add a strong mineral acid (e.g., hydrochloric acid

or sulfuric acid) to the precipitate.[17][18] The red precipitate will dissolve, forming a solution

containing nickel ions and the dimethylglyoxime ligand.

Neutralization: The resulting acidic nickel salt solution must be neutralized before final

disposal. Slowly add a base (e.g., sodium bicarbonate or sodium hydroxide solution) until the

pH is neutral. This should be done carefully to control any exothermic reaction or gas

evolution.

Precipitation of Nickel Hydroxide: After neutralization, the nickel can be precipitated as nickel

hydroxide, a less hazardous form, by adjusting the pH to a slightly basic level.

Final Disposal: The precipitated nickel hydroxide can be collected by filtration and disposed

of as solid hazardous waste. The remaining filtrate should be checked for any residual nickel

content before being disposed of as hazardous liquid waste according to your institution's

guidelines.
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Workflow for Handling Nickel Dimethylglyoxime
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Caption: A logical workflow for the safe handling of Nickel Dimethylglyoxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1143609#personal-protective-equipment-for-
handling-nickel-dimethylglyoxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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